1-cyclopropyl-4-((1-((2,6-difluorophenyl)sulfonyl)azetidin-3-yl)oxy)-6-methylpyridin-2(1H)-one
Description
Properties
IUPAC Name |
1-cyclopropyl-4-[1-(2,6-difluorophenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F2N2O4S/c1-11-7-13(8-17(23)22(11)12-5-6-12)26-14-9-21(10-14)27(24,25)18-15(19)3-2-4-16(18)20/h2-4,7-8,12,14H,5-6,9-10H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMZBQIUQAHUSTQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1C2CC2)OC3CN(C3)S(=O)(=O)C4=C(C=CC=C4F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F2N2O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-Cyclopropyl-4-((1-((2,6-difluorophenyl)sulfonyl)azetidin-3-yl)oxy)-6-methylpyridin-2(1H)-one is a synthetic compound that has garnered attention for its potential biological activities, particularly in the realm of medicinal chemistry. This compound features a complex structure that includes a cyclopropyl group, a pyridine ring, and a sulfonamide moiety, which contribute to its pharmacological properties.
Chemical Structure and Properties
The molecular formula of this compound is with a molecular weight of 396.4 g/mol. Its structural complexity allows for diverse interactions with biological targets, making it a candidate for further research in drug development.
| Property | Value |
|---|---|
| Molecular Formula | C₁₈H₁₈F₂N₂O₄S |
| Molecular Weight | 396.4 g/mol |
| CAS Number | 2034290-29-2 |
The biological activity of 1-cyclopropyl-4-((1-((2,6-difluorophenyl)sulfonyl)azetidin-3-yl)oxy)-6-methylpyridin-2(1H)-one is primarily attributed to its role as a kinase inhibitor . Preliminary studies suggest that it may inhibit specific kinases involved in pathological processes such as cancer and fibrosis. The compound's unique structure allows it to bind to various biological targets, including receptors and enzymes implicated in disease mechanisms.
Kinase Inhibition
Research indicates that compounds with similar structures have shown promise in inhibiting discoidin domain receptors (DDRs), which play crucial roles in cellular signaling related to tissue remodeling and fibrosis. The inhibition of these kinases can lead to significant therapeutic effects in treating fibrotic diseases and certain cancers .
Biological Activity Studies
Recent studies have focused on the compound's interaction with biological targets using various techniques:
1. Binding Affinity Studies:
- Techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) have been employed to evaluate the binding affinities of the compound to its targets. These studies help elucidate the mechanisms through which the compound exerts its biological effects.
2. Structure-Activity Relationship (SAR):
- The unique structural features of 1-cyclopropyl-4-((1-((2,6-difluorophenyl)sulfonyl)azetidin-3-yl)oxy)-6-methylpyridin-2(1H)-one allow researchers to explore how modifications can enhance its pharmacological properties. Understanding SAR is critical for optimizing drug design.
Case Studies
Several case studies have highlighted the potential therapeutic applications of this compound:
Case Study 1: Anti-Fibrotic Activity
- In vitro studies demonstrated that similar compounds effectively inhibited fibroblast activation and collagen deposition in models of pulmonary fibrosis. This suggests that 1-cyclopropyl-4-((1-((2,6-difluorophenyl)sulfonyl)azetidin-3-yl)oxy)-6-methylpyridin-2(1H)-one may also exhibit similar anti-fibrotic properties.
Case Study 2: Cancer Cell Line Studies
- Research involving various cancer cell lines indicated that compounds with analogous structures could induce apoptosis and inhibit proliferation through kinase inhibition pathways. These findings support further exploration of 1-cyclopropyl-4-((1-((2,6-difluorophenyl)sulfonyl)azetidin-3-yl)oxy)-6-methylpyridin-2(1H)-one as a potential anti-cancer agent.
Comparison with Similar Compounds
Structural Comparison with Similar Compounds
Key structural differences between the target compound and analogous pyridin-2(1H)-ones are summarized in Table 1.
Table 1: Structural Features of Pyridin-2(1H)-one Derivatives
Key Observations :
- The target compound’s sulfonylated azetidinyloxy group distinguishes it from analogs with bulkier fluorinated alkyl chains (e.g., heptafluoropropyl in 4p) or aromatic substituents (e.g., methoxyphenyl in ) .
- The cyclopropyl group may enhance metabolic stability compared to open-chain alkyl groups in other derivatives .
Key Findings :
- Antioxidant Activity : The bromophenyl derivatives in demonstrated near-ascorbic acid levels of antioxidant activity (79.05%), likely due to electron-donating hydroxyl and methoxy groups . The target compound’s sulfonyl and difluorophenyl groups may reduce such activity due to electron-withdrawing effects.
- Antibacterial Activity : compounds showed moderate inhibition against S. aureus and E. coli, suggesting that the target compound’s sulfonylazetidine moiety could enhance binding to bacterial targets via hydrophobic interactions .
- Analgesic Activity : Fluorinated derivatives like 4p () exhibited significant analgesic effects in rodent models, implying that the target compound’s trifluoromethyl-like groups (difluorophenyl) may confer similar pain-relief properties .
ADMET and Toxicological Profiles
- The cyclopropyl group in the target compound may further reduce toxicity by avoiding reactive metabolites.
- Metabolism : Sulfonyl groups (as in the target compound) are often associated with longer half-lives due to resistance to oxidative metabolism, contrasting with the trifluoromethyl group in ’s Compound 6, which may undergo defluorination .
Insights :
- Spectral data (e.g., ¹⁹F NMR for difluorophenyl, IR for sulfonyl S=O) would be critical for characterizing the target compound .
Q & A
Basic: What synthetic methodologies are recommended for synthesizing this compound, and how can reaction yields be optimized?
Answer:
Synthesis of pyridin-2(1H)-one derivatives typically involves multi-step routes, including cyclopropane ring formation, sulfonylation, and nucleophilic substitution. Key strategies include:
- Stepwise functionalization : Introduce the cyclopropyl group early to avoid steric hindrance during subsequent steps .
- Catalytic systems : Palladium-based catalysts (e.g., tetrakis(triphenylphosphine)palladium(0)) in dioxane/water mixtures enhance coupling reactions, as seen in analogous syntheses (yields up to 67% reported in similar systems) .
- Reaction optimization : Varying temperature (e.g., 100°C for Suzuki-Miyaura coupling) and pH (e.g., pH 10 with ammonium hydroxide) improves efficiency .
- Purification : Use recrystallization or chromatography to isolate the compound, as described for structurally related pyridinones .
Advanced: How can researchers resolve contradictions between theoretical and observed spectroscopic data (e.g., NMR, MS) for this compound?
Answer:
Discrepancies often arise from conformational flexibility or unexpected substituent effects. Methodological approaches include:
- Advanced NMR techniques : Employ 2D NMR (e.g., COSY, HSQC) to assign overlapping proton and carbon signals, particularly for the azetidine and difluorophenyl groups .
- X-ray crystallography : Resolve ambiguities in stereochemistry or regiochemistry using single-crystal data, as demonstrated for related pyridin-2(1H)-one derivatives .
- Computational validation : Compare experimental NMR shifts with density functional theory (DFT) calculations to verify sulfonyl and fluorophenyl group orientations .
Basic: What characterization techniques are essential for confirming the compound’s structure and purity?
Answer:
- Multinuclear NMR : , , and NMR to confirm substituent positions and fluorine environments .
- Mass spectrometry (MS) : High-resolution MS (HRMS) to validate molecular formula (e.g., expected [M+H]+ ion) .
- Infrared (IR) spectroscopy : Identify functional groups like sulfonyl (S=O stretch ~1350 cm) and pyridinone carbonyl (C=O stretch ~1650 cm) .
- Melting point analysis : Compare with literature values for analogous compounds to assess crystallinity and purity .
Advanced: What strategies are effective for evaluating the compound’s interaction with neurotransmitter receptors, given its structural complexity?
Answer:
- In vitro binding assays : Use radioligand displacement studies (e.g., -labeled antagonists) to assess affinity for serotonin or dopamine receptors, as suggested for psychoactive pyridinones .
- Molecular docking : Simulate binding poses using software like AutoDock Vina to predict interactions with receptor active sites (e.g., fluorophenyl groups in hydrophobic pockets) .
- Functional assays : Measure cAMP accumulation or calcium flux in transfected cell lines to determine agonist/antagonist profiles .
Advanced: How can researchers address poor aqueous solubility during pharmacological testing?
Answer:
- Co-solvent systems : Use DMSO-water or cyclodextrin-based solutions to enhance solubility while maintaining biocompatibility .
- Prodrug derivatization : Introduce ionizable groups (e.g., phosphate esters) at the hydroxyl or methyl positions to improve bioavailability .
- Nanoparticle formulation : Encapsulate the compound in liposomes or polymeric nanoparticles, as described for structurally related hydrophobic drugs .
Basic: What experimental models are suitable for preliminary toxicity assessment?
Answer:
- Rodent models : Use Sprague–Dawley rats or CD-1 mice for acute toxicity studies (e.g., LD determination via intraperitoneal administration) .
- In vitro cytotoxicity : Screen against human hepatocyte (e.g., HepG2) or renal (e.g., HEK293) cell lines to identify organ-specific risks .
- Metabolic stability assays : Incubate with liver microsomes to predict hepatic clearance and metabolite formation .
Advanced: How should researchers analyze contradictory bioactivity data across different studies (e.g., varying analgesic efficacy)?
Answer:
- Dose-response reevaluation : Ensure consistency in dosing regimens (e.g., mg/kg body weight) and administration routes (oral vs. intravenous) .
- Statistical rigor : Use GraphPad Prism or similar software for non-linear regression analysis to compare EC values and confidence intervals .
- Model standardization : Replicate assays in controlled settings (e.g., thermal plate test for analgesia) to minimize inter-lab variability .
Basic: What intellectual property considerations apply to novel synthesis methods for this compound?
Answer:
- Patent documentation : File provisional patents for unique catalytic systems or purification steps, as seen in fluorophenyl-azetidinone derivatives .
- Prior art review : Search databases like CAS or Espacenet for existing claims on sulfonylated azetidine intermediates .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
